(3R,4R)-Tert-butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate
Overview
Description
“(3R,4R)-Tert-butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate” is a chemical compound with the molecular formula C9H18N2O3 and a molecular weight of 202.25 . It is a solid substance that is white in color .
Molecular Structure Analysis
The molecular structure of “(3R,4R)-Tert-butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate” is represented by the SMILES notation:CC(C)(C)OC(=O)N1CC@@HC@HC1
. Physical And Chemical Properties Analysis
“(3R,4R)-Tert-butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate” has a predicted boiling point of 308.8±42.0 °C and a predicted density of 1.179±0.06 g/cm3 . The compound is recommended to be stored at 2-8°C, away from light . Its pKa is predicted to be 14.36±0.40 .Scientific Research Applications
Chemical Progenitor in Medicinal Chemistry
(3R,4R)-Tert-butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate and its derivatives are synthesized and evaluated as progenitors of other significant compounds in medicinal chemistry. For instance, some esters of 3-hydroxy-alpha-methyltyrosine (methyldopa) were prepared and evaluated as progenitors of the amino acid, indicating that such esters are viable prodrugs for latentiation of methyldopa, showing effectiveness as antihypertensive agents in certain animal models (Saari et al., 1984).
Role in Cancer Protection and Detoxifying Enzyme Induction
The structure of tert-butyl compounds has been investigated for its tissue-specific induction patterns of cancer-protective enzymes. The studies demonstrate that the chemical nature of inducers, target tissues, and the enzymes elevated are highly specific. For example, certain tert-butyl derivatives are effective in inducing detoxifying enzymes primarily in the liver and upper small intestine, offering insights into the manipulation of enzyme induction through structural modification (De Long et al., 1985).
Metabolic Pathways and Toxicity Studies
Investigations into the metabolism of tert-butyl derivatives provide insights into the formation of potentially toxic or therapeutic metabolites. Studies focusing on the metabolism of tert-butylhydroquinone (a derivative) reveal the formation of sulfur-containing metabolites, which may play a role in the compound's toxicity to certain organs, such as the kidney and bladder. Understanding these metabolic pathways is crucial for assessing the safety and therapeutic potential of these compounds (Peters et al., 1996).
Safety and Hazards
“(3R,4R)-Tert-butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate” is classified as an irritant . It has the hazard statement H304, which means it may be fatal if swallowed and enters airways . The precautionary statements include P501 (dispose of contents/container to an approved waste disposal plant), P331 (do NOT induce vomiting), P301+P310 (IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician), and P405 (Store locked up) .
properties
IUPAC Name |
tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O3/c1-9(2,3)14-8(13)11-4-6(10)7(12)5-11/h6-7,12H,4-5,10H2,1-3H3/t6-,7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOZOQDNRVPHFOO-RNFRBKRXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C(C1)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4R)-Tert-butyl 3-amino-4-hydroxypyrrolidine-1-carboxylate | |
CAS RN |
148214-90-8, 330681-18-0 | |
Record name | rac-tert-butyl (3R,4R)-3-amino-4-hydroxypyrrolidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (3R,4R)-3-Amino-1-Boc-4-hydroxypyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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